Cas no 960-71-4 (Triphenylborane)

Triphenylborane structure

Product Name:Triphenylborane

CAS No:960-71-4

Molecular Formula:C₁₈H₁₅B

Molecular Weight:242.122704744339

MDL:MFCD00003007

CID:83258

PubChem ID:24867854

Triphenylborane Properties

Names and Identifiers

- Triphenylborane
- Triphenylboronsodiumhydroxideadductaqueoussolutionsligh
- Triphenylboron
- triphenyl-borane
- triphenylborine
- Borine, triphenyl- (6CI)
- Triphenylborane (ACI)
- TRIPHENYLBORANE, 95%
- CAS-960-71-4
- Triphenylborane, powder, <2% H2O
- 960-71-4
- 6282553L0G
- NS00007010
- triphenyl boron
- NCGC00256959-01
- 5181-80-6
- Q7843274
- MFCD00003007
- DTXSID6027345
- NCGC00164184-01
- Triphenyboron
- Borine, triphenyl
- AI3-60391
- CHEMBL1876579
- Borane, triphenyl-
- BORINE, TRIPHENYL-
- borane, triphenyl
- DB-000432
- EINECS 213-504-2
- UNII-6282553L0G
- DTXCID507345
- Borine, triphenyl (6CI)
- Tox21_303213
- AS-75476
- G77242
- AKOS015891586
- B(C6H5)3
- +Expand
- MDL： MFCD00003007
- InChIKey： MXSVLWZRHLXFKH-UHFFFAOYSA-N
- Inchi： 1S/C18H15B/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18/h1-15H
- SMILES： C1C=CC(B(C2C=CC=CC=2)C2C=CC=CC=2)=CC=1

Computed Properties

Exact Mass: 242.12700
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 242.127
Heavy Atom Count: 19
Complexity: 202
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: nothing
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0A^2

Experimental Properties

LogP: 2.20280
PSA: 0.00000
Water Partition Coefficient: Soluble in aromatic solvents. Insoluble in water.
Boiling Point: 65-67 °C
Melting Point: 145 °C (lit.)
Vapor Pressure: No data available
Flash Point: Fahrenheit: 1.4 ° f < br / > Celsius: -17 ° C < br / >
Color/Form: 0.25 M in THF
Color/Form: crystal
Solubility: Not determined
Sensitiveness: Air Sensitive
Density: 0.898 g/mL at 25 °C

Triphenylborane Security Information

Symbol: GHS02 GHS07 GHS08
RTECS：ED2367500
WGK Germany：3
Safety Term：4.1
Safety Instruction： S16-S26-S33-S36-S24/25-S22
Packing Group：III
Risk Phrases：R11; R19; R36/37/38
Dangerous goods sign： Xn F
Hazardous Material transportation number：UN 1993 3/PG 2
Hazard Statement： H225-H302-H319-H335-H351
Warning Statement： P210-P280-P301+P312+P330-P305+P351+P338-P370+P378-P403+P235
Storage Condition：Warehouse ventilation and low temperature drying,Damp proof,With food\Oxidizing agentSeparate storage and transportation
PackingGroup：III
Risk Phrases： 11-19-36/37-40
Signal Word：Danger
TSCA：No
HazardClass：4.1
FLUKA BRAND F CODES：10-23

Triphenylborane Customs Data

HS CODE：2931900090
Customs Data：

China Customs Code:
2931900090

Overview:

2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

Summary:

2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Triphenylborane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003VM6-1g	Triphenylborane	960-71-4	95%	1g	$171.00	2024-04-19
A2B Chem LLC	AB80142-1g	Triphenylborane	960-71-4	95%	1g	$151.00	2024-07-18
Aaron	AR003VUI-250mg	Triphenylborane	960-71-4	95%	250mg	$66.00	2024-07-18
abcr	AB106848-1 g	Triphenylboron, 95%; .	960-71-4	95%	1 g	€128.00	2023-07-20
Alichem	A019119444-25g	Triphenylborane	960-71-4	95%	25g	$496.08	2023-08-31
TRC	T219485-500mg	Triphenylborane	960-71-4		500mg	$127.00	2023-05-17
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI	32589-1g	Triphenylborane, 96%	960-71-4	96%	1g	￥996.00	2023-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	SA01852-1g	Triphenylborane	960-71-4	95%	1g	¥1476.0	2024-07-19
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	T823013-5g	Triphenylborane	960-71-4	95%	5g	4,200.00
SHANG HAI XIAN DING Biotechnology Co., Ltd.	93-0543-1g	Triphenylborane	960-71-4	min.95%	1g	456CNY

Triphenylborane Synthesis

Synthetic Circuit 1

33906-65-9

75-50-3

960-71-4

Reaction Conditions

1.1 15 min, 200 °C

Reference

: Stabilization and Transfer of the Transient [Mes*P4]- Butterfly Anion Using BPh3

Borger, Jaap E.; Ehlers, Andreas W.; Lutz, Martin; Slootweg, J. Chris; Lammertsma, Koop, Angewandte Chemie, 2016, 55(2), 613-617

Synthetic Circuit 2

108-90-7

960-71-4

Reaction Conditions

1.1 Reagents: Triisopropyl borate , Sodium Solvents: Benzene , Cyclohexane ; rt → 80 °C; 40 min, 80 °C

Reference

: Preparation method of triarylborane

, China, , ,

Synthetic Circuit 3

108-90-7

960-71-4

Reaction Conditions

1.1 Reagents: Triisopropyl borate , Sodium Solvents: Toluene ; 4 h, 65 °C

Reference

: Preparation of triphenylboron

Xu, Jiantao; Han, Minghan; Wang, Guogao, Shiyou Huagong, 2013, 42(4), 415-418

Synthetic Circuit 4

33906-65-9

75-50-3

960-71-4

Reaction Conditions

1.1 -78 °C → 200 °C; 15 min, 200 °C

Reference

: Iron Complexes of a Proton-Responsive SCS Pincer Ligand with a Sensitive Electronic Structure

Skubi, Kazimer L. ; Hooper, Reagan X.; Mercado, Brandon Q.; Bollmeyer, Melissa M.; MacMillan, Samantha N. ; et al, Inorganic Chemistry, 2022, 61(3), 1644-1658

Synthetic Circuit 5

87005-57-0

960-71-4

Reaction Conditions

Reference

: Preparation of triarylboranes

, United States, , ,

Synthetic Circuit 6

3262-89-3

960-71-4

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; 1 h, 130 °C

Reference

: Unexpected Formation of Triphenylborane from Phenylboronic Acid and Its Use as an Intermediate in Palladium-Catalyzed Cross Coupling Reaction

Motokura, Ken; Fukuda, Takuma; Manaka, Yuichi, ChemistrySelect, 2019, 4(35), 10501-10505

Synthetic Circuit 7

100-58-3

960-71-4

Reaction Conditions

1.1 Reagents: Boron trifluoride Solvents: Diethyl ether ; 0 °C; 2 h, 0 °C; 0 °C → rt; overnight, rt

Reference

: Controlling the Lewis Acidity and Polymerizing Effectively Prevent Frustrated Lewis Pairs from Deactivation in the Hydrogenation of Terminal Alkynes

Liu, Qiang; Yang, Liu; Yao, Chenfei; Geng, Jiao; Wu, Youting; et al, Organic Letters, 2021, 23(9), 3685-3690

Synthetic Circuit 8

33906-65-9

75-50-3

960-71-4

Reaction Conditions

Reference

: Crystal structure of tetraphenyldiboroxane a monomer diboroxane

Lange, Thomas; Bohme, Uwe; Roewer, Gerhard, Inorganic Chemistry Communications, 2002, 5(6), 377-379

Synthetic Circuit 9

108-86-1

960-71-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Magnesium , Iodine Solvents: Xylene

Reference

: Cost-effective preparation method of triphenylboron using magnesium powder and bromobenzene

, China, , ,

Synthetic Circuit 10

100-58-3

960-71-4

Reaction Conditions

Reference

: Photosensitive resin composition with excellent curability

, Japan, , ,

Synthetic Circuit 11

100-58-3

960-71-4

Reaction Conditions

1.1 Reagents: Boron trifluoride

Reference

: Hydroxylamine-O-sulfonic acid

Erdik, Ender; Saczewski, Jaroslaw, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2013, 1, 1-10

Synthetic Circuit 12

100-58-3

960-71-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate Solvents: Tetrahydrofuran ; -20 °C

Reference

: Photobase generator

, World Intellectual Property Organization, , ,

Synthetic Circuit 13

33906-65-9

121-44-8

960-71-4

Reaction Conditions

1.1 Reagents: Mesitylene ; 3 h, 170 °C

Reference

: Preparation of triarylboranes and their complexes by thermal decomposition of trialkylammonium borates

, Japan, , ,

Synthetic Circuit 14

971-66-4

960-71-4

Reaction Conditions

1.1 Reagents: Mesitylene ; 180 °C

Reference

: Preparation of ionic-impurity-free triarylborane complexes

, Japan, , ,

Synthetic Circuit 15

100-58-3

960-71-4

Reaction Conditions

Reference

: Product subclass 26: aryl- and hetarylboranes

Miyaura, N., Science of Synthesis, 2004, 6, 677-696

Synthetic Circuit 16

110228-69-8

960-71-4

Reaction Conditions

1.1 Solvents: Chloroform-d

Reference

: Borylated carbodiimides

Einholz, Wolfgang; Haubold, Wolfgang, Zeitschrift fuer Naturforschung, 1986, (11), 1367-72

Synthetic Circuit 17

108-86-1

960-71-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Magnesium Solvents: Diethyl ether

Reference

: Ultrasonics in organoborane chemistry. Rapid synthesis of triorganylboranes via a modified organometallic route

Brown, Herbert C.; Racherla, Uday S., Tetrahedron Letters, 1985, 26(36), 4311-14

Synthetic Circuit 18

108-86-1

960-71-4

Reaction Conditions

1.1 Reagents: Boron trifluoride etherate , Magnesium , Iodine Solvents: Diethyl ether

Reference

: Organoboranes. 44. A convenient, highly efficient synthesis of triorganylboranes via a modified organometallic route

Brown, Herbert C.; Racherla, Uday S., Journal of Organic Chemistry, 1986, 51(4), 427-32

Synthetic Circuit 19

4151-77-3

501-65-5

960-71-4

Reaction Conditions

1.1 Catalysts: Acetic acid

Reference

: Bora-aromatic systems. VI. Dehalogenation of organoboron dihalides in the search for borenes

Eisch, John J.; Becker, Hans P., Journal of Organometallic Chemistry, 1979, 171(2), 141-53

Synthetic Circuit 20

960-71-4

Reaction Conditions

Reference

: Boron compounds. V. Hydrogenation of trialkyl- and triarylboranes

Koester, Roland; Bruno, Guenter; Binger, Paul, Justus Liebigs Annalen der Chemie, 1961, 644, 1-22

Triphenylborane Raw materials

Triphenylborane Preparation Products

Triphenylborane (960-71-4)

Triphenylborane Suppliers

HU BEI YONG KUO Technology Co., Ltd.

Audited Supplier

(CAS:960-71-4)

MR./MRS.:SUN YAO

Phone:18064098002

Email:1248580055@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:960-71-4)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

Triphenylborane Related Literature

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Nat. Prod. Rep., 2020,37, 1389-1392
2. Preparation of hyaluronic acid nanoparticlesvia hydrophobic association assisted chemical cross-linking—an orthogonal modular approach†

Xia Yang,Sujit Kootala,Jöns Hilborn,Dmitri A. Ossipov Soft Matter, 2011,7, 7517-7525
3. Facile formation of a microporous chitosan hydrogel based on self-crosslinking†

Yin Chen,Lu Huang,Xin Dai,Qian Tian,Miao Yu,Maria Agheb,Ho Nam Chan,Ellen Poon,Zhihong Guo,Kenneth Richard Boheler J. Mater. Chem. B, 2017,5, 9291-9299
4. Adsorptive removal of uranium(vi) from wastewater using a crosslinked amidoxime-functionalized β-cyclodextrin polymer†

Xing Zhong,Ruodi Wang,Guohao Xu,Kai Guo,Caixia Hu New J. Chem., 2022,46, 20592-20601
5. Inside front cover

J. Mater. Chem., 2010,20, 8176-8176
6. Dioxomolybdenum(vi) complex immobilized on ascorbic acid coated TiO2 nanoparticles catalyzed heterogeneous oxidation of olefins and sulfides

Maasoumeh Jafarpour,Abdolreza Rezaeifard,Mahboube Ghahramaninezhad,Fahimeh Feizpour Green Chem., 2015,17, 442-452
7. Performance of Ag/Al2O3 catalysts in the liquid phase oxidation of glycerol – effect of preparation method and reaction conditions†

S. Zaid,A. Addad,J.-S. Girardon,M. Capron Catal. Sci. Technol., 2016,6, 3182-3196
8. Target specificity of mammalian DNA methylation and demethylation machinery

M. Ravichandran,R. Z. Jurkowska,T. P. Jurkowski Org. Biomol. Chem., 2018,16, 1419-1435
9. Synthesis, characterisation and crystal structure of a Pd(ii) complex of a heterocyclic selenium(iv) imide†

Vasile Lozan,Berthold Kersting Dalton Trans., 2007, 4511-4513
10. A comprehensive review on the fabrication, modification and applications of Na3V2(PO4)2F3 cathodes

Lin Zhu,Hong Wang,Dan Sun,Yougen Tang,Haiyan Wang J. Mater. Chem. A, 2020,8, 21387-21407

Related Categories

Solvents and Organic Chemicals Organic Compounds Hydrocarbons

960-71-4 (Triphenylborane) Related Products

Recommended suppliers

Suzhou Senfeida Chemical Co., Ltd

(CAS:960-71-4)TRIPHENYLBORANE

Purity:99%

Quantity:200KG

Price($):discuss personally

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(CAS:960-71-4)Triphenylborane

Purity:99%/99%/99%

Quantity:1g/5g/25g

Price($):270.0/822.0/1950.0

Cas no 960-71-4 (Triphenylborane)

Triphenylborane Properties

Names and Identifiers

Computed Properties

Experimental Properties

Triphenylborane Security Information

Triphenylborane Customs Data

China Customs Code:

Overview:

Summary:

Triphenylborane Price

Triphenylborane Synthesis

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Triphenylborane Raw materials

Triphenylborane Preparation Products

Triphenylborane Suppliers

Triphenylborane Related Literature

Related Categories

960-71-4 (Triphenylborane) Related Products